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Compound of Interest

Compound Name: N-(4-tert-Butylphenyl)acetamide

Cat. No.: B189656 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-(4-tert-Butylphenyl)acetamide is a chemical compound with potential applications in

pharmaceutical and materials science research. Accurate characterization of this compound is

crucial for its identification, purity assessment, and quality control. Melting point determination

is a fundamental and widely used technique for characterizing crystalline solids.[1][2] A pure

crystalline substance exhibits a sharp and defined melting point range, typically within 1-2°C.[3]

Conversely, the presence of impurities tends to lower and broaden the melting point range.[3]

This application note provides a detailed protocol for the determination of the melting point of

N-(4-tert-Butylphenyl)acetamide.

Physicochemical Data

A summary of the relevant physicochemical properties of N-(4-tert-Butylphenyl)acetamide is

presented in the table below.
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Property Value Reference

Chemical Name
N-(4-tert-

Butylphenyl)acetamide
[4]

Synonyms
4'-(tert-Butyl)acetanilide, 4-t-

Butylacetanilide
[4]

CAS Number 20330-45-4 [4]

Molecular Formula C12H17NO [4][5]

Molecular Weight 191.27 g/mol [4][5]

Appearance Off-white to light brown solid [4]

Melting Point 168-170°C [4]

Experimental Protocol: Melting Point Determination

This protocol outlines the procedure for determining the melting point of N-(4-tert-
Butylphenyl)acetamide using a standard melting point apparatus.

Materials and Equipment:

N-(4-tert-Butylphenyl)acetamide (sample must be a fine powder and completely dry)[2]

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if sample is not a fine powder)

Spatula

Watch glass

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.
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Handle N-(4-tert-Butylphenyl)acetamide in a well-ventilated area or a fume hood to avoid

inhalation of dust.[6]

Consult the Safety Data Sheet (SDS) for N-(4-tert-Butylphenyl)acetamide for complete

safety information.[6][7]

Procedure:

Sample Preparation:

Ensure the N-(4-tert-Butylphenyl)acetamide sample is a fine, homogeneous powder.[2]

If necessary, gently grind the crystalline sample using a mortar and pestle.

Place a small amount of the powdered sample onto a clean, dry watch glass.

Loading the Capillary Tube:

Press the open end of a capillary tube into the powdered sample on the watch glass,

forcing a small amount of the solid into the tube.[3]

Invert the capillary tube and gently tap its sealed end on a hard surface to pack the

sample down into the bottom.[3][8]

The packed sample height should be approximately 1-2 mm.[1][3]

Melting Point Measurement:

Rapid Determination (Optional but Recommended): To save time, a preliminary rapid

melting point can be determined by heating the sample quickly to get an approximate

melting range.

Accurate Determination:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the heating rate to increase rapidly to about 15-20°C below the expected melting

point of 168°C.
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Decrease the heating rate to a slow and steady 1-2°C per minute as the temperature

approaches the expected melting point.[1] This slow rate is crucial for an accurate

measurement.[8]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).[8] The solid may also be seen pulling away from the walls of the tube, a

phenomenon known as sintering, just before melting begins.[8]

Continue heating slowly and record the temperature at which the last crystal melts

completely (the end of the melting range).

Data Recording and Analysis:

Record the melting point range (e.g., 167.5°C - 169.0°C).

A sharp melting range (0.5-1.0°C) is indicative of a pure compound. A broad melting range

suggests the presence of impurities.

If the initial determination is broad, consider purifying the sample by recrystallization and

repeating the melting point measurement.[1]

For consistency, it is good practice to perform at least two careful determinations.

Workflow Diagram
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Sample Preparation

Melting Point Measurement

Data Analysis

Obtain N-(4-tert-Butylphenyl)acetamide Grind to a fine powder (if necessary) Load capillary tube (1-2 mm height) Place capillary in apparatus

Heat rapidly to ~150°C

Heat slowly (1-2°C/min)

Observe and record melting rangeCompare to literature value

Assess purity based on range

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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